Cas no 61417-25-2 (2H-Pyran-2,6-dicarboxylic acid, tetrahydro-4-oxo-, diethyl ester)
61417-25-2 structure
Product Name:2H-Pyran-2,6-dicarboxylic acid, tetrahydro-4-oxo-, diethyl ester
CAS No:61417-25-2
MF:C11H16O6
MW:244.241144180298
CID:480231
PubChem ID:12342843
Update Time:2025-04-19
2H-Pyran-2,6-dicarboxylic acid, tetrahydro-4-oxo-, diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran-2,6-dicarboxylic acid, tetrahydro-4-oxo-, diethyl ester
- diethyl 4-oxooxane-2,6-dicarboxylate
- 61417-25-2
- DTXSID20492307
-
- Inchi: 1S/C11H16O6/c1-3-15-10(13)8-5-7(12)6-9(17-8)11(14)16-4-2/h8-9H,3-6H2,1-2H3
- InChI Key: QUZPSGVDCFXEBE-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OCC)CC(CC1C(=O)OCC)=O
Computed Properties
- Exact Mass: 244.09468
- Monoisotopic Mass: 244.09468823g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 78.9Ų
Experimental Properties
- PSA: 78.9
2H-Pyran-2,6-dicarboxylic acid, tetrahydro-4-oxo-, diethyl ester Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
61417-25-2 (2H-Pyran-2,6-dicarboxylic acid, tetrahydro-4-oxo-, diethyl ester) Related Products
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